![molecular formula C13H10N4O3 B2486126 N-((3-(furan-2-yl)pyrazin-2-yl)methyl)isoxazole-5-carboxamide CAS No. 2034539-67-6](/img/structure/B2486126.png)
N-((3-(furan-2-yl)pyrazin-2-yl)methyl)isoxazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((3-(furan-2-yl)pyrazin-2-yl)methyl)isoxazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine. It is a small molecule inhibitor that has been shown to have promising effects in the treatment of various diseases.
Scientific Research Applications
Synthesis and Transformations
- The synthesis of compounds related to N-((3-(furan-2-yl)pyrazin-2-yl)methyl)isoxazole-5-carboxamide involves complex reactions such as N-methylation, condensation, and Jacobson oxidation, highlighting the synthetic versatility and potential for generating diverse molecular structures with varied biological activities (El’chaninov, Aleksandrov, & Stepanov, 2018).
Antimicrobial and Anticancer Activities
- Studies on structurally related compounds demonstrate significant antimicrobial and anticancer properties. For example, derivatives of furan and pyrazole have been synthesized and evaluated for their biological activities, indicating the potential of such compounds in the development of new therapeutic agents (Zaki, Al-Gendey, & Abdelhamid, 2018).
Antiprotozoal Activities
- Dicationic 3,5-diphenylisoxazoles, analogous to the structure of interest, have shown promising antitrypanosomal and antimalarial activities, suggesting the potential application of this compound in addressing protozoal infections (Patrick et al., 2007).
Antiviral Activity
- Novel heterocyclic compounds based on furan derivatives have shown promising activity against the avian influenza virus (H5N1), highlighting the potential antiviral applications of compounds structurally related to this compound (Flefel et al., 2012).
Properties
IUPAC Name |
N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N4O3/c18-13(11-3-4-17-20-11)16-8-9-12(15-6-5-14-9)10-2-1-7-19-10/h1-7H,8H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANBXBQNWHYGDRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=NC=CN=C2CNC(=O)C3=CC=NO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.